Cas no 1272758-12-9 (METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL)

• Product Name: METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL
• CAS No: 1272758-12-9
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD18711643
• CID: 4566279
• PubChem ID: 55268603
• Update Time: 2025-05-25

METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL Chemical and Physical Properties

Names and Identifiers

• METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL
• methyl 3-amino-4,4-dimethylpentanoate hydrochloride
• AS-40291
• methyl 3-amino-4,4-dimethylpentanoate;hydrochloride
• SB45007
• EN300-637421
• Methyl 3-amino-4,4-dimethylpentanoatehydrochloride
• SB44973
• DB-193835
• Methyl 3-amino-4,4-dimethylpentanate hydrochloride
• 1272758-12-9
• CS-0171683
• MFCD18711643
• AKOS006315624
• 3-Amino-4,4-dimethylpentanoic acid methyl ester, hydrochloride
• Methyl3-amino-4,4-dimethylpentanoatehydrochloride

• MDL： MFCD18711643
• Inchi： 1S/C8H17NO2.ClH/c1-8(2,3)6(9)5-7(10)11-4;/h6H,5,9H2,1-4H3;1H
• InChI Key： VWWAVWOVOOLSTC-UHFFFAOYSA-N
• SMILES： C(N)(C(C)(C)C)CC(=O)OC.Cl

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid

METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL

METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL: Applications and Research Insights

METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL, with the CAS number 1272758-12-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development and molecular research. The presence of both amino and carboxylate functional groups, coupled with its specific isomeric configuration, makes it a versatile intermediate in the synthesis of more complex molecules.

The chemical structure of METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL consists of a pentane backbone modified with an amino group at the third carbon position and a methylated structure at the fourth carbon. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The compound’s solubility profile, particularly in aqueous environments, enhances its utility in biochemical assays and pharmaceutical formulations.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, often relying on small-molecule inhibitors or modulators. METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL has been explored as a key intermediate in the synthesis of such therapeutic agents. Its ability to serve as a precursor for more complex molecules makes it invaluable in medicinal chemistry. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases.

One of the most compelling aspects of METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL is its role in peptidomimetic chemistry. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The compound’s structural features allow for the creation of mimics that can bind to specific protein targets without eliciting an immune response. This has opened up new avenues for treating conditions such as Alzheimer’s disease and HIV/AIDS.

Recent advancements in computational chemistry have further highlighted the importance of METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL. High-throughput virtual screening (HTVS) techniques have enabled researchers to rapidly identify potential drug candidates by modeling their interactions with biological targets. The compound’s unique properties make it an attractive candidate for HTVS campaigns, where its ability to dock into binding pockets of enzymes and receptors can be exploited to develop new therapeutics.

The synthesis of METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL itself is a testament to the ingenuity of modern organic chemistry. Researchers have developed efficient synthetic routes that optimize yield and purity while minimizing side reactions. These methods often involve multi-step processes that require precise control over reaction conditions. The use of catalytic systems has been particularly beneficial in achieving high selectivity and efficiency in these syntheses.

In addition to its pharmaceutical applications, METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL has found utility in materials science. Its structural motifs can be incorporated into polymers and coatings that exhibit enhanced mechanical strength or biodegradability. Such materials are increasingly important in sustainable manufacturing practices, where reducing environmental impact is a priority.

The compound’s behavior under various environmental conditions has also been studied extensively. Researchers have examined its stability under different pH levels, temperatures, and solvent systems to understand how these factors influence its reactivity and functionality. These studies provide valuable insights into how METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL can be tailored for specific applications.

The future prospects for METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL are bright, with ongoing research exploring new synthetic pathways and applications. As our understanding of biological systems grows, so too does the demand for sophisticated molecular tools like this compound. Its versatility makes it a cornerstone in both academic research and industrial development.

In conclusion, METHYL 3-AMINO-4,4-DIMETHYLPENTANATE HCL, identified by CAS number 1272758-12-9, represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural features and functional properties make it indispensable in various scientific disciplines. As research continues to uncover new possibilities for this compound, its impact on medicine and materials science is poised to grow even further.